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Compound of Interest

Compound Name: m-3M3FBS

Cat. No.: B1675849 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
M-3M3FBS, with the chemical name 2,4,6-Trimethyl-N-[3-

(trifluoromethyl)phenyl]benzenesulfonamide, is a cell-permeable and potent activator of

Phospholipase C (PLC).[1][2] PLC is a crucial enzyme in signal transduction pathways,

catalyzing the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) into the secondary

messengers inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). This activation triggers

a cascade of intracellular events, including the release of calcium from intracellular stores and

the activation of protein kinase C (PKC).[3] Consequently, M-3M3FBS is a valuable tool for

studying PLC-dependent signaling in various cellular processes.

This document provides detailed protocols for the preparation, storage, and handling of M-
3M3FBS stock solutions in dimethyl sulfoxide (DMSO), ensuring reliable and reproducible

experimental outcomes.

Chemical and Physical Properties
A clear understanding of the physicochemical properties of M-3M3FBS is essential for accurate

stock solution preparation and experimental design.
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Property Value Reference

CAS Number 200933-14-8 [1][2]

Molecular Formula C₁₆H₁₆F₃NO₂S [2][4]

Molecular Weight 343.36 g/mol [2]

Appearance Off-white to white solid

Purity ≥95% (HPLC)

Solubility Data
M-3M3FBS exhibits good solubility in DMSO, making it a suitable solvent for preparing

concentrated stock solutions. However, solubility values from different suppliers can vary. It is

crucial to use fresh, anhydrous DMSO as absorbed moisture can reduce the solubility of the

compound.[5]

Solvent Solubility Reference

DMSO ~7 mg/mL

~20 mg/mL [4][6]

~69 mg/mL (200.95 mM) [5]

Soluble to 100 mM [2][7]

Ethanol Soluble to 100 mM [2]

~30 mg/mL [4][6]

Note: Due to the variability in reported solubility, it is recommended to perform a small-scale

test to confirm the solubility with the specific batch of M-3M3FBS and DMSO being used.

Experimental Protocols
Materials

M-3M3FBS powder
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Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM M-3M3FBS Stock
Solution
This protocol provides a standard method for preparing a commonly used 10 mM stock

solution.

Pre-weigh M-3M3FBS: Accurately weigh the desired amount of M-3M3FBS powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.43 mg of M-3M3FBS
(Molecular Weight = 343.36 g/mol ).

Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial containing the

M-3M3FBS powder. For 3.43 mg of M-3M3FBS, add 1 mL of DMSO.

Dissolution: Tightly cap the vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) may be used to aid

dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot

the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term stability.[1]

Storage and Stability
Proper storage is critical to maintain the activity of the M-3M3FBS stock solution.
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Storage Temperature Stability Reference

-20°C Up to 1 year [1]

Up to 3 months

-80°C Up to 2 years [1]

Important: Always protect the stock solution from light. Before use, thaw the aliquot at room

temperature and gently vortex to ensure homogeneity.

Mechanism of Action and Cellular Effects
M-3M3FBS directly activates all PLC isotypes (β2, β3, γ1, γ2, and δ1). This activation leads to

the hydrolysis of PIP2, generating IP3 and DAG. IP3 binds to its receptors on the endoplasmic

reticulum, causing the release of stored Ca²⁺ into the cytoplasm.[3] The increase in intracellular

Ca²⁺ and the production of DAG initiate various downstream signaling events.

It is important to note that some studies have reported that M-3M3FBS can affect Ca²⁺

homeostasis through mechanisms independent of PLC activation in certain cell types.[8][9][10]

Therefore, researchers should carefully interpret results and consider appropriate controls.

The cellular effects of M-3M3FBS include:

Stimulation of superoxide generation in neutrophils.[1][2]

Upregulation of intracellular calcium concentration.[1][2]

Stimulation of inositol phosphate generation.[1][2]

Induction of apoptosis in certain cancer cell lines.[1]

Application Guidelines
The optimal working concentration of M-3M3FBS can vary depending on the cell type and the

specific experimental conditions. It is recommended to perform a dose-response experiment to

determine the most effective concentration for your system.
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Application
Typical Working
Concentration

Reference

In vitro PLC activation 25 µM [4][6]

Stimulation of human

neutrophils
15-50 µM [4][6]

Inhibition of leukemic cell

growth
50 µM [1]

Experimental Workflow for Preparing M-3M3FBS Stock Solution
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Caption: Workflow for M-3M3FBS stock solution preparation.
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Caption: M-3M3FBS activates PLC, leading to downstream signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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